(R)-3-Amino-4,4,4-trifluorobutan-1-ol
Overview
Description
(R)-3-Amino-4,4,4-trifluorobutan-1-ol, also known as ATFB, is a chiral alcohol that has gained significant attention in the scientific community due to its unique properties. ATFB is a fluorinated compound that has been used in various chemical and biological applications, including drug discovery and development.
Mechanism of Action
The mechanism of action of (R)-3-Amino-4,4,4-trifluorobutan-1-ol is not fully understood, but it is believed to involve the inhibition of specific enzymes and proteins. For example, (R)-3-Amino-4,4,4-trifluorobutan-1-ol has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase by binding to the active site of these enzymes. This inhibition results in an increase in the levels of acetylcholine, which is a neurotransmitter that is involved in cognitive function.
Biochemical and Physiological Effects:
(R)-3-Amino-4,4,4-trifluorobutan-1-ol has been shown to have various biochemical and physiological effects. It has been reported to exhibit anti-cancer properties by inducing apoptosis in cancer cells. (R)-3-Amino-4,4,4-trifluorobutan-1-ol has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Furthermore, (R)-3-Amino-4,4,4-trifluorobutan-1-ol has been reported to exhibit anti-viral properties by inhibiting the replication of certain viruses.
Advantages and Limitations for Lab Experiments
(R)-3-Amino-4,4,4-trifluorobutan-1-ol has several advantages for lab experiments, including its high purity and stability. It is also relatively easy to synthesize, which makes it readily available for research purposes. However, (R)-3-Amino-4,4,4-trifluorobutan-1-ol has some limitations, including its high cost and limited solubility in water.
Future Directions
There are several future directions for research on (R)-3-Amino-4,4,4-trifluorobutan-1-ol. One potential area of research is the development of (R)-3-Amino-4,4,4-trifluorobutan-1-ol-based drugs for the treatment of Alzheimer's disease. Another area of research is the investigation of the anti-cancer properties of (R)-3-Amino-4,4,4-trifluorobutan-1-ol and its potential use in cancer therapy. Additionally, further studies are needed to fully understand the mechanism of action of (R)-3-Amino-4,4,4-trifluorobutan-1-ol and its potential use in various biological applications.
Scientific Research Applications
(R)-3-Amino-4,4,4-trifluorobutan-1-ol has been extensively studied for its potential use in drug discovery and development. It has been reported to exhibit various pharmacological activities, including anti-cancer, anti-inflammatory, and anti-viral properties. (R)-3-Amino-4,4,4-trifluorobutan-1-ol has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in Alzheimer's disease.
properties
IUPAC Name |
(3R)-3-amino-4,4,4-trifluorobutan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8F3NO/c5-4(6,7)3(8)1-2-9/h3,9H,1-2,8H2/t3-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IUHWBCZMCVRCST-GSVOUGTGSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CO)C(C(F)(F)F)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(CO)[C@H](C(F)(F)F)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8F3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-3-Amino-4,4,4-trifluorobutan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[4-(Trifluoromethyl)phenoxy]aniline](/img/structure/B3395598.png)
